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Performance Showdown: Biurea vs. Urea-
Formaldehyde as Wood Adhesives
A Comparative Guide for Researchers and Scientists

In the realm of wood composites and engineered wood products, the choice of adhesive is

paramount to the final product's performance, durability, and environmental impact. For

decades, urea-formaldehyde (UF) resins have been the industry's workhorse due to their low

cost and fast curing times. However, persistent concerns over formaldehyde emissions have

driven research into viable, lower-toxicity alternatives. This guide provides an objective, data-

driven comparison of a promising alternative, a branched polyurea-based adhesive (herein

referred to as Biurea for the purpose of this comparison), with conventional urea-formaldehyde

adhesives.

This comparison summarizes key performance metrics, details the experimental protocols used

to obtain the data, and visualizes the testing workflow, offering a comprehensive resource for

material scientists and wood industry professionals.

At a Glance: Key Performance Metrics
The following tables summarize the quantitative data available for Biurea (branched polyurea)

and urea-formaldehyde adhesives. It is important to note that direct comparison is challenging

due to variations in experimental conditions reported in the literature.
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Table 1: Bond Strength Comparison

Performance Metric
Biurea (Branched
Polyurea)

Urea-
Formaldehyde (UF)

Test
Standard/Condition
s

Wet Shear Strength

(MPa)
1.52 - 2.64 1.18 - 1.56

Biurea: Poplar

plywood, 3-hour

boiling water test.[1]

UF: Plywood, 24-hour

water soak at room

temperature.[2][3]

Dry Shear Strength

(MPa)
Not Reported 1.82 - 4.95

UF: Plywood and solid

wood, tested under

dry conditions.[2][4]

Table 2: Formaldehyde Emission and Physical Properties
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Property
Biurea (Branched
Polyurea)

Urea-
Formaldehyde (UF)

Notes

Formaldehyde

Emission

Isocyanate-free,

expected to be

negligible.

Varies significantly

with formulation (E0,

E1, E2 standards).

E1: ≤ 0.124 mg/m³;

E0: ≤ 0.050 mg/m³.[5]

[6][7]

Biurea synthesis is

solvent-free and

catalyst-free.[1] UF

emissions are a major

health and

environmental

concern.

Curing Time

Not specified, but

polyureas are known

for fast curing.

Typically short, a key

advantage in industrial

production.[8]

Curing conditions for

UF are well-

established (e.g., hot

pressing).

Water Resistance

Superior, maintains

high bond strength

after boiling.[1]

Generally lower,

susceptible to

hydrolysis, though can

be improved with

melamine fortification

(MUF).[8][9]

The branched

structure of Biurea

likely contributes to its

enhanced water

resistance.

Viscosity (mPa·s) Not Reported

545 (for a specific

commercial E1

adhesive)

Viscosity of UF resins

can be tailored for

different applications.

[2]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of research findings. The

following sections outline the experimental protocols for the synthesis of the branched polyurea

adhesive and the standard testing procedures for wood adhesives.

Synthesis of Branched Polyurea (Biurea) Adhesive
The following is a summary of the one-pot, solvent-free, and catalyst-free synthesis of

branched polyurea adhesives as described in the literature.[1]
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Reactant Preparation: Various polyamines (e.g., ethylenediamine, diethylenetriamine,

triethylenetetramine) and urea are used as the primary reactants.

Polycondensation Reaction: The polyamine and urea are mixed in a flask equipped with a

mechanical stirrer and a condenser.

Heating: The mixture is heated in an oil bath to 120°C.

Ammonia Removal: Ammonia gas, a byproduct of the reaction, is released and can be

absorbed using a water bath trap.

Reaction Time: The reaction is allowed to proceed for approximately 10 hours.

Final Product: The resulting branched polyurea polymer is then prepared as a 50% solid

content aqueous solution for application as a wood adhesive.

Standard Testing of Wood Adhesives
The performance of wood adhesives is evaluated using standardized test methods. The

American Society for Testing and Materials (ASTM) provides several key standards for this

purpose.

ASTM D906 - Standard Test Method for Strength Properties of Adhesives in Plywood Type

Construction in Shear by Tension Loading: This is a common method to determine the shear

strength of the adhesive bond in plywood.

Specimen Preparation: Plywood specimens of a specified dimension are prepared.

Conditioning: Specimens are conditioned to specific moisture content. For wet strength

testing, specimens are subjected to a water-soaking or boiling cycle.

Testing: The specimens are loaded in a universal testing machine in a tension-shear

configuration until failure.

Data Collection: The maximum load at failure is recorded and used to calculate the shear

strength in megapascals (MPa). The percentage of wood failure is also visually estimated.
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ASTM D4690 - Standard Specification for Urea-Formaldehyde Resin Adhesives: This

standard covers the requirements for UF adhesives, including physical properties like

viscosity, density, and nonvolatile content, as well as strength properties.[5][10]

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the performance evaluation of

wood adhesives, from synthesis to final data analysis.

Generalized workflow for wood adhesive performance evaluation.

Conclusion
The comparison between Biurea (branched polyurea) and urea-formaldehyde adhesives

reveals a trade-off between established, low-cost technology and emerging, high-performance,

environmentally benign alternatives.

Urea-Formaldehyde (UF) Adhesives:

Pros: Low cost, fast curing, and a long history of use in the wood industry.[8][9][11]

Cons: Significant formaldehyde emissions, which are a major health concern, and relatively

poor water resistance unless modified.[8][9]

Biurea (Branched Polyurea) Adhesives:

Pros: Excellent water resistance, maintaining high bond strength even after prolonged

boiling. The synthesis process is environmentally friendly (solvent-free and catalyst-free),

and it is an isocyanate-free system, addressing another area of health concern in

polyurethane chemistry.[1]

Cons: The technology is still in the research and development phase, and the cost-

effectiveness for large-scale industrial production has not yet been established. The

available public data on its performance is limited to a few studies.

For researchers and drug development professionals, the development of adhesives like the

branched polyurea represents a significant step towards safer and more durable wood

products. While UF resins will likely continue to be used in the near future, especially in
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applications where formaldehyde emissions can be mitigated, the superior performance and

environmental profile of Biurea-type adhesives make them a compelling area for further

research and development. Future studies should focus on optimizing the synthesis process for

cost-efficiency, conducting a broader range of performance tests (including long-term durability

and creep resistance), and scaling up production for industrial trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Effects of assembly time on wet shear strength and formaldehyde emission of plywood
bonded by urea formaldehyde resin :: BioResources [bioresources.cnr.ncsu.edu]

4. researchgate.net [researchgate.net]

5. stumejournals.com [stumejournals.com]

6. yalongwood.com [yalongwood.com]

7. kapokpanel.com [kapokpanel.com]

8. researchgate.net [researchgate.net]

9. scielo.br [scielo.br]

10. mdpi.com [mdpi.com]

11. redalyc.org [redalyc.org]

To cite this document: BenchChem. [Performance comparison of Biurea and urea-
formaldehyde as wood adhesives.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089910#performance-comparison-of-biurea-and-
urea-formaldehyde-as-wood-adhesives]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b089910?utm_src=pdf-body
https://www.benchchem.com/product/b089910?utm_src=pdf-custom-synthesis
https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/s0143-7496(97)00054-7.pdf
https://pdfs.semanticscholar.org/55df/8ce92acefa0aa21b63be35df8718adc30731.pdf
https://bioresources.cnr.ncsu.edu/resources/effects-of-assembly-time-on-wet-shear-strength-and-formaldehyde-emission-of-plywood-bonded-by-urea-formaldehyde-resin/
https://bioresources.cnr.ncsu.edu/resources/effects-of-assembly-time-on-wet-shear-strength-and-formaldehyde-emission-of-plywood-bonded-by-urea-formaldehyde-resin/
https://www.researchgate.net/figure/Mean-values-of-shear-strength-at-the-glue-line-of-the-urea-formaldehyde-adhesive-with_fig3_354856075
https://stumejournals.com/journals/innovations/2021/4/151.full.pdf
https://www.yalongwood.com/plywood-formaldehyde-emissions/
https://www.kapokpanel.com/formaldehyde-emission-standards-e1-e0-enf-f4-star---which-grade-is-better729
https://www.researchgate.net/publication/340275140_Properties_of_Plywood_Produced_with_Urea-Formaldehyde_Adhesive_Modified_with_Nanocellulose_and_Microcellulose
https://www.scielo.br/j/floram/a/SnYkkxwFSZBd6zmbyF3BtBC/?lang=en&format=pdf
https://www.mdpi.com/2073-4360/11/8/1286
https://www.redalyc.org/journal/485/48578772023/48578772023.pdf
https://www.benchchem.com/product/b089910#performance-comparison-of-biurea-and-urea-formaldehyde-as-wood-adhesives
https://www.benchchem.com/product/b089910#performance-comparison-of-biurea-and-urea-formaldehyde-as-wood-adhesives
https://www.benchchem.com/product/b089910#performance-comparison-of-biurea-and-urea-formaldehyde-as-wood-adhesives
https://www.benchchem.com/product/b089910#performance-comparison-of-biurea-and-urea-formaldehyde-as-wood-adhesives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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